Cas no 1532944-15-2 ((1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride)

• Product Name: (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride
• CAS No: 1532944-15-2
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 6051609
• PubChem ID: 83550621
• Update Time: 2025-10-29

(1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride
• 1532944-15-2
• EN300-1990551

• Inchi： 1S/C11H12ClNO2S/c1-8-10(7-16(12,14)15)9-5-3-4-6-11(9)13(8)2/h3-6H,7H2,1-2H3
• InChI Key： KWXSRPUKTPSEHB-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C)N(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 257.0277275g/mol
• Monoisotopic Mass: 257.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

Additional information on (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride

(1,2-Dimethyl-1H-indol-3-yl)methanesulfonyl Chloride (CAS No. 1532944-15-2): A Comprehensive Overview

(1,2-Dimethyl-1H-indol-3-yl)methanesulfonyl chloride (CAS No. 1532944-15-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which combines a substituted indole moiety with a methanesulfonyl chloride functional group. This combination endows the molecule with a range of chemical properties that make it valuable for various applications.

The indole core is a fundamental building block in many biologically active molecules, including natural products and synthetic drugs. The presence of the methanesulfonyl chloride group further enhances the reactivity and functional diversity of the molecule, making it an attractive intermediate in the synthesis of more complex compounds.

Recent studies have highlighted the potential of (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its applications in cancer research, (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride has also been investigated for its role in neurodegenerative diseases. A study published in Chemical Biology & Drug Design in 2022 reported that derivatives of this compound showed promising neuroprotective effects in cellular models of Parkinson's disease. The researchers found that these derivatives could effectively inhibit the aggregation of α-synuclein, a protein implicated in the pathogenesis of Parkinson's disease.

The synthetic accessibility and functional versatility of (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride have also made it a valuable tool in combinatorial chemistry and high-throughput screening (HTS) platforms. Its ability to undergo various chemical transformations, such as nucleophilic substitution reactions and coupling reactions, allows for the rapid generation of diverse chemical libraries. These libraries can be screened for bioactivity against a wide range of targets, accelerating the discovery process for new therapeutic agents.

In terms of synthetic methods, (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride can be prepared through well-established routes involving the reaction of an appropriate indole derivative with methanesulfonyl chloride. The choice of starting materials and reaction conditions can be optimized to achieve high yields and purity levels, making this compound readily available for research purposes.

Despite its potential benefits, it is important to handle (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride with care due to its reactivity and potential hazards associated with handling chlorinated compounds. Proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl chloride (CAS No. 1532944-15-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and reactivity make it an important intermediate in the synthesis of bioactive molecules with potential therapeutic value. Ongoing research continues to uncover new possibilities for its use in drug discovery and development.